Isoliquiritigenin

• CAS No.: 1060-19-1
• Product Name: Isoliquiritigenin
• Molecular Formula: C15H12O4
• Molecular Weight: 256.25 g/mol
• IUPAC Name: (E)-1-(2,4-dihydroxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• Standard InChI: InChI=1S/C15H12O4/c16-11-4-1-10(2-5-11)3-8-14(18)13-7-6-12(17)9-15(13)19/h1-9,16-17,19H/b8-3+
• Standard InChIKey: DXDRHHKMWQZJHT-FPYGCLRLSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)C2=C(C=C(C=C2)O)O)O
• SMILES: C1=CC(=CC=C1C=CC(=O)C2=C(C=C(C=C2)O)O)O
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)C2=C(C=C(C=C2)O)O)O
• Melting Point: Mp 200-204 ° (198-200 °); 200-204°C
• Physical Description: Solid
• Description: Isoliquiritigenin, also known as 6'-deoxychalcone or gu 17, belongs to the class of organic compounds known as 2'-hydroxychalcones. These are organic compounds containing chalcone skeleton that carries a hydroxyl group at the 2'-position. Thus, isoliquiritigenin is considered to be a flavonoid lipid molecule. Isoliquiritigenin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, isoliquiritigenin is primarily located in the membrane (predicted from logP). Isoliquiritigenin participates in a number of enzymatic reactions. In particular, isoliquiritigenin can be biosynthesized from trans-chalcone. Isoliquiritigenin can also be converted into 2'-O-methylisoliquiritigenin. Isoliquiritigenin is a bitter tasting compound that can be found in a number of food items such as ceylon cinnamon, radish (var. ), common thyme, and american pokeweed. This makes isoliquiritigenin a potential biomarker for the consumption of these food products.; Isoliquiritigenin is a member of the class of chalcones that is trans-chalcone hydroxylated at C-2', -4 and -4'. It has a role as an EC 1.14.18.1 (tyrosinase) inhibitor, a biological pigment, a NMDA receptor antagonist, a GABA modulator and a metabolite. It derives from a trans-chalcone. It is a conjugate acid of an isoliquiritigenin(1-).; Isoliquiritigenin is a precursor to several flavonones in many plants.
• Synonyms: (E)-6-(2-((5-nitrofuran-2-yl)methylene)hydrazinyl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine
• PubChem Compound: 638278
• Last Modified: Nov 11 2021